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Compound of Interest

Compound Name: 4-(4-Bromophenyl)cyclohexanone

cat. No.: B1278233

An In-depth Technical Guide to the Physicochemical Characterization of 4-(4-
Bromophenyl)cyclohexanone

Audience: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive overview of 4-(4-
Bromophenyl)cyclohexanone, a key intermediate in pharmaceutical synthesis. The primary
focus is the determination and significance of its melting point, a critical parameter for identity
confirmation and purity assessment. This document delineates the fundamental principles of
melting point analysis, provides a detailed experimental protocol for its accurate determination,
and discusses the interpretation of results in a research and quality control context. By
synthesizing theoretical knowledge with practical application, this guide serves as an essential
resource for scientists working with this compound.

Introduction: 4-(4-Bromophenyl)cyclohexanone in
Synthetic Chemistry

4-(4-Bromophenyl)cyclohexanone, identified by CAS Number 84892-43-3, is a disubstituted
cyclohexanone derivative.[1] Its structure, featuring a bromophenyl group attached to a
cyclohexanone ring, makes it a valuable building block in the synthesis of more complex
molecular architectures, particularly within the pharmaceutical industry.[1][2]
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The physical properties of such an intermediate are paramount for ensuring the consistency,
quality, and success of subsequent synthetic steps. Among these, the melting point is a
fundamental and highly informative characteristic. It serves as a primary indicator of a
compound's purity and is a crucial specification for its identification.[3] An impure compound will
exhibit a depressed melting point and melt over a wider temperature range compared to a pure
sample. This guide provides a detailed examination of the melting point of 4-(4-
Bromophenyl)cyclohexanone.

Physicochemical Properties

A summary of the key physicochemical properties of 4-(4-Bromophenyl)cyclohexanone is
presented below. These data are essential for handling, characterization, and application in a
laboratory setting.

Property Value Source

4-(4-bromophenyl)cyclohexan-
IUPAC Name 1 N/A
-one

4-(p-bromophenyl)-
Synonyms [4]
cyclohexanone

CAS Number 84892-43-3 [1]
Molecular Formula C12H13BrO [4]
Molecular Weight 253.13 g/mol [51141[6]
Appearance Solid [4]
Melting Point 60 °C [71[1]
Boiling Point 340.3 £ 42.0 °C (Predicted) [7]
Density 1.380 + 0.06 g/cm? (Predicted) [7]
Storage Sealed in dry, Room (7]
Temperature
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The Scientific Principle of Melting Point
Determination

The melting point of a crystalline solid is the temperature at which it transitions from the solid to
the liquid phase.[3][9] This process requires overcoming the intermolecular forces that maintain
the ordered crystal lattice structure.[3] For a pure, crystalline compound, this transition is
typically sharp and occurs over a narrow range of 0.5-1.0°C.

The presence of even small amounts of miscible impurities disrupts the crystal lattice, which
reduces the energy required to break it apart. This phenomenon results in two observable
effects:

» Melting Point Depression: The temperature at which the mixture begins to melt is lower than
that of the pure substance.

» Melting Point Range Broadening: The transition from solid to liquid occurs over a wider
temperature range.

Therefore, the melting point is not just an identification tool but also a robust criterion for
assessing purity.[3] An experimentally determined melting point of 60°C for a sample of 4-(4-
Bromophenyl)cyclohexanone would strongly indicate its high purity.

Standard Protocol for Accurate Melting Point
Determination

The following protocol outlines a validated method for determining the melting point of 4-(4-
Bromophenyl)cyclohexanone using a modern digital melting point apparatus, such as a
DigiMelt or Mel-Temp unit.[10] The causality behind each step is explained to ensure
methodological integrity.

Materials and Equipment

o Sample of 4-(4-Bromophenyl)cyclohexanone (must be completely dry)
e Mortar and pestle

e Capillary tubes (sealed at one end)
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 Digital melting point apparatus

e Laboratory spatula

Experimental Workflow

The workflow for melting point determination is a systematic process designed to ensure
accuracy and reproducibility.
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4 Part 1: Sample Preparation

Grind Sample:

Place a small amount of dry
4-(4-Bromophenyl)cyclohexanone
into a mortar and grind to a
fine, uniform powder.

\

Load Capillary Tube:
Tap the open end of a capillary
tube into the powder.

A

Compact Sample:

Invert the tube and tap gently on a
hard surface, or drop it down a long
glass tube to compact the powder
into the sealed end. Aim for a
packed height of 2-3 mm.

-

i
i Insert tube
!nto apparatus

Part 2: Me%lsurement

Initial Rapid Determination (Optional):
If melting point is unknown, heat rapidly
(10-20°C/min) to find an
approximate range.

A

Precise Determination:

Set a starting temperature ~15-20°C
below the expected MP (60°C). Use a
slow heating ramp rate (1-2°C/min)
near the melting point.

A

Observe and Record:

Record T1: The temperature when the
first drop of liquid appears.
Record T2: The temperature when the
last solid crystal melts.

A

Report Melting Range:
The final result is reported
as the range T1 - T2.

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Step-by-Step Methodology

e Sample Preparation:

o Step 1.1: Place a small quantity of 4-(4-Bromophenyl)cyclohexanone on a clean, dry
surface like a watch glass. If the crystals are not a fine powder, gently grind them using a
clean mortar and pestle.

» Rationale: A fine powder ensures uniform heat distribution throughout the sample.[10]

o Step 1.2: Press the open end of a capillary tube into the powdered sample. A small
amount of solid will be forced into the tube.

o Step 1.3: Invert the capillary tube and tap the sealed end gently on a hard surface to pack
the solid down. The packed sample height should be 2-3 mm.

» Rationale: An excessive amount of sample can cause an artificially wide melting range
due to inefficient heat transfer.[3]

o Instrument Setup and Measurement:

o Step 2.1 (Optional - For Unknowns): For a compound with an unknown melting point,
perform a rapid determination by heating at a rate of 10-20°C per minute to establish an
approximate range.[10]

o Step 2.2 (Accurate Measurement): For 4-(4-Bromophenyl)cyclohexanone, the expected
melting point is 60°C. Set the starting temperature on the apparatus to approximately 45-
50°C.

o Step 2.3: Set the heating ramp rate to 1-2°C per minute.

» Rationale: A slow heating rate is critical to ensure that the thermometer reading
accurately reflects the sample's temperature, allowing for thermal equilibrium between
the sample, heating block, and thermometer. Heating too quickly will result in a reading
that is higher than the actual melting point.

o Step 2.4: Insert the prepared capillary tube into the sample holder of the apparatus.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1278233?utm_src=pdf-body
https://jan.ucc.nau.edu/~jkn/235Manual
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.benchchem.com/product/b1278233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Observation and Data Recording:
o Step 3.1: Observe the sample closely through the magnifying lens.

o Step 3.2: Record the temperature at which the first drop of liquid becomes visible. This is
the onset of melting (T1).

o Step 3.3: Continue observing and record the temperature at which the last trace of solid
disappears, leaving a clear liquid. This is the completion of melting (T2).

o Step 3.4: The result should be reported as a range: T1 — T2. For a pure sample, this range
should be narrow (e.g., 59.5 - 60.5°C).

Interpretation of Results

e Sharp Melting Point (e.g., 59.5 - 60.5°C): A narrow melting range that aligns with the
literature value of 60°C is a strong indicator of high sample purity.[7][1]

e Broad and Depressed Melting Point (e.g., 55 - 58°C): A wide melting range that is lower than
the literature value suggests the presence of impurities. The degree of depression and
broadening can qualitatively indicate the level of impurity.

o Mixed Melting Point Technique: To confirm the identity of an unknown sample suspected to
be 4-(4-Bromophenyl)cyclohexanone, one can perform a mixed melting point test. This
involves mixing the unknown with an authentic sample of 4-(4-
Bromophenyl)cyclohexanone. If there is no depression or broadening of the melting point,
the unknown is confirmed to be the same compound.[10]

Conclusion

The melting point of 4-(4-Bromophenyl)cyclohexanone is a critical quality attribute, with a
literature value of 60°C. Its accurate determination is essential for verifying the identity and
purity of the material in research and drug development settings. The protocol described herein
provides a robust, self-validating methodology rooted in fundamental physicochemical
principles. Adherence to this procedure, particularly with respect to sample preparation and a
slow, controlled heating rate, will ensure reliable and reproducible results, upholding the
standards of scientific integrity.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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